2-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole

• IUPAC Name: 1,3-benzothiazol-2-yl-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C18H20N4O2S/c1-11(2)15-20-21-16(24-15)12-7-9-22(10-8-12)18(23)17-19-13-5-3-4-6-14(13)25-17/h3-6,11-12H,7-10H2,1-2H3
• InChI Key: SVQJNIDZFIZOIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(O1)C2CCN(CC2)C(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C18H20N4O2S
• Molecular Weight: 356.4 g/mol

Description

The compound contains several functional groups including a piperidine ring, an oxadiazole ring, and a benzothiazole ring. Piperidine is a six-membered ring with one nitrogen atom, oxadiazole is a five-membered ring with two nitrogen atoms and one oxygen atom, and benzothiazole is a fused ring system with a benzene ring and a thiazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings introduce polarity and can participate in various intermolecular interactions.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The presence of multiple heteroatoms (nitrogen, oxygen, and sulfur) could make it a participant in various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar heterocyclic rings could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many drugs work by interacting with biological macromolecules like proteins or DNA.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include testing its biological activity or exploring its use in materials science.